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Compound of Interest

Compound Name: 1-Bromotetradecane-D29

Cat. No.: B565775

. Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical reagents is paramount. This document provides immediate, essential
safety and logistical information for 1-Bromotetradecane-D29, a deuterated analog of 1-
Bromotetradecane. While the isotopic labeling does not significantly alter the chemical's
hazardous properties, it is crucial to handle this compound with the appropriate precautions.

Physical and Chemical Properties

1-Bromotetradecane-D29 is a clear, light yellow liquid at room temperature.[1][2] It is insoluble
in water but soluble in organic solvents.[2] Due to its low water solubility, it is not likely to be
mobile in the environment.[3]

Property

Value

Molecular Formula

C14D29Br[4]

Molecular Weight 306.46 g/mol [4]

Melting Point 5-6 °C[1][5]

Boiling Point 175-178 °C at 27 hPa[1]
Density 0.932 g/cm?3 at 25 °C[1]
Flash Point 113 °C (closed cup)[1]

Water Solubility

Insoluble[2]
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Hazard Identification and Personal Protective
Equipment (PPE)

1-Bromotetradecane is irritating to the eyes, skin, and respiratory system.[1][6] It may be
harmful if inhaled or swallowed.[1] Therefore, appropriate personal protective equipment must
be worn at all times when handling this chemical.

Hazard GHS Classification Recommended PPE

Gloves: Chemical-resistant
gloves (e.g., Nitrile, Neoprene).
[7] Inspect gloves before use
Skin Irritation Skin Irritation (Category 2)[1] and remove with care to avoid
skin contamination.[8]
Protective Clothing: Lab coat

or impervious clothing.[1]

Eye Protection: Chemical

Eye Irritation Eye Irritation (Category 2)[1] safety goggles or a face shield.
[31[°]

Respiratory Protection: Use in
a well-ventilated area or under

a chemical fume hood.[10] If

Specific target organ toxicity —  ventilation is inadequate, a full-
Respiratory Irritation single exposure (Category 3), face respirator with multi-
Respiratory tract irritation[1] purpose combination (US) or

type ABEK (EN 14387)
respirator cartridges should be
used.[1]

Experimental Workflow for Safe Handling

The following workflow outlines the procedural steps for safely handling 1-Bromotetradecane-
D29 in a laboratory setting.
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Safe Handling Workflow for 1-Bromotetradecane-D29

Preparation Handling Cleanup & Disposal

uuuuuuuuuuuuuuuu Ensure Safety ‘ Ready for Use ‘ Use in Procedure. After Experiment ‘ Clean Area Proper Removal
‘ ‘ Dispense Chemical Perform Experiment ‘ ‘

Click to download full resolution via product page
Safe Handling Workflow Diagram

Operational and Disposal Plans

Handling and Storage:

Avoid contact with skin, eyes, and clothing.[3][11]

Avoid inhalation of vapor or mist.[1]

Handle in a well-ventilated area, preferably in a chemical fume hood.[10]

Store in a cool, dry, and well-ventilated place in a tightly closed container.[8][11]

Incompatible with strong bases and strong oxidizing agents.[6][11]
First Aid Measures:

 In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes and
consult a physician.[1][8]

 In case of skin contact: Wash off with soap and plenty of water and consult a physician.[1][8]

« If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[1][8]

« If swallowed: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[1][8]

Spill and Leak Procedures:
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Use personal protective equipment.[1]

Ensure adequate ventilation and evacuate personnel to safe areas.[1]

Prevent product from entering drains.[1][3]

Soak up with inert absorbent material such as sand, silica gel, or universal binder.[1][3]

Collect the absorbed material in a suitable, closed container for disposal.[1][3]
Disposal:

o This material should be disposed of as hazardous waste.[1]

o Contact a licensed professional waste disposal service to dispose of this material.[1]

o Chemical waste generators must comply with local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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